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Compound of Interest

Compound Name:
4-Carboxyphenylboronic acid

pinacol ester

Cat. No.: B063894 Get Quote

Essential Safety and Handling Guide for 4-
Carboxyphenylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Carboxyphenylboronic acid pinacol ester (CAS No. 180516-

87-4). Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Classification
4-Carboxyphenylboronic acid pinacol ester is classified under the Globally Harmonized

System (GHS) with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Operational Plan: Safe Handling Procedures
Adherence to proper handling procedures is paramount to minimize exposure and ensure a

safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.

Wash hands thoroughly with soap and water after handling and before breaks.

Do not eat, drink, or smoke in the laboratory.

Remove any contaminated clothing immediately and wash it before reuse.

Personal Protective Equipment (PPE)
The following PPE is mandatory for the routine handling of 4-Carboxyphenylboronic acid
pinacol ester.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.

To protect eyes from contact,

which can cause serious

irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile) should be worn.

To prevent skin contact and

potential irritation.

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates (e.g., N95 dust

mask) should be used.

To prevent respiratory tract

irritation.

Disposal Plan
All waste generated from the use of 4-Carboxyphenylboronic acid pinacol ester, including

contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection and Disposal:

Solid Waste: Collect unused 4-Carboxyphenylboronic acid pinacol ester and

contaminated solid materials (e.g., weighing paper, contaminated gloves) in a designated,

sealable container clearly labeled as "Hazardous Waste."
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Liquid Waste: If 4-Carboxyphenylboronic acid pinacol ester is in a solution, collect it in a

separate, clearly labeled, and sealable container for liquid hazardous waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Carboxyphenylboronic acid pinacol ester," and any other identifiers

required by your institution.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it is collected by your institution's

environmental health and safety (EHS) personnel or a licensed waste disposal company.

Empty Container Decontamination:

Initial Rinse: In a chemical fume hood, rinse the empty container three times with a suitable

solvent (e.g., acetone or ethanol). The first rinseate must be collected and disposed of as

hazardous waste.

Subsequent Rinses: Depending on institutional guidelines, subsequent rinses may also need

to be collected as hazardous waste.

Final Disposal: After thorough rinsing and allowing the container to air dry completely in a

well-ventilated area, deface the original label. The clean, dry container can then be disposed

of in the regular laboratory glassware or plastic recycling stream, as appropriate.

Experimental Protocols: Spill Response
In the event of a spill, follow these procedures:

Evacuate: Evacuate the immediate area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.
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Decontaminate: Clean the spill

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Carboxyphenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063894#personal-protective-equipment-for-handling-
4-carboxyphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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